Cas no 249291-79-0 (6-Chloro-3-iodo-2-methylpyridine)

6-Chloro-3-iodo-2-methylpyridine is a halogenated pyridine derivative with significant utility in synthetic organic chemistry and pharmaceutical research. Its distinct substitution pattern—chloro, iodo, and methyl groups at the 6-, 3-, and 2-positions, respectively—makes it a versatile intermediate for cross-coupling reactions, such as Suzuki or Stille couplings, facilitating the construction of complex heterocyclic frameworks. The presence of both chloro and iodo substituents offers selective reactivity for sequential functionalization, while the methyl group enhances steric and electronic modulation. This compound is particularly valuable in medicinal chemistry for the development of targeted small molecules, owing to its ability to serve as a scaffold for further derivatization. High purity and stability ensure reliable performance in demanding synthetic applications.

6-Chloro-3-iodo-2-methylpyridine structure

249291-79-0 structure

Product Name:6-Chloro-3-iodo-2-methylpyridine

CAS No:249291-79-0

MF:C₆H₅ClIN

MW:253.468072652817

MDL:MFCD09037461

CID:92555

PubChem ID:42553056

Update Time:2025-06-09

6-Chloro-3-iodo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-3-iodo-2-methylpyridine
- C6H5ClIN
- 2-Chloro-5-iodo-6-methylpyridine
- 6-Chloro-3-iodo-2-picoline
- PubChem13524
- AUYZDTDTYCKNNX-UHFFFAOYSA-N
- 2-Methyl-3-iodo-6-chloropyridine
- 6-chloro-3-iodo-2-methyl-pyridine
- Pyridine,6-chloro-3-iodo-2-methyl-
- Pyridine, 6-chloro-3-iodo-2-methyl-
- WT82514
- AM62376
- VP13880
- 6-chloranyl-3-iodanyl-2-methyl-pyridine
- AB004
- EN300-124180
- A817558
- FT-0645466
- SCHEMBL617623
- AKOS015891661
- CS-W010194
- 249291-79-0
- Z1269206091
- BS-2047
- MFCD09037461
- DTXSID90654778
- AC-27528
- SY102509
- SB52266
- MDL： MFCD09037461
- Inchi： 1S/C6H5ClIN/c1-4-5(8)2-3-6(7)9-4/h2-3H,1H3
- InChI Key： AUYZDTDTYCKNNX-UHFFFAOYSA-N
- SMILES： IC1=CC=C(N=C1C)Cl

Computed Properties

Exact Mass: 252.91600
Monoisotopic Mass: 252.916
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 99.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.9
Topological Polar Surface Area: 12.9

Experimental Properties

Color/Form: Light brown or white crystals
Density: 1.906
Melting Point: 30-33°C
Boiling Point: 260.4°C at 760 mmHg
Flash Point: 111.3°C
Refractive Index: 1.624
PSA: 12.89000
LogP: 2.64800
Solubility: Insoluble in water
Sensitiveness: Light Sensitive

6-Chloro-3-iodo-2-methylpyridine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P280-P305+P351+P338-P310
Packing Group：III
Packing Group：III
PackingGroup：III
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

6-Chloro-3-iodo-2-methylpyridine Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C132900-10g	6-Chloro-3-iodo-2-methylpyridine	249291-79-0	95%	10g	¥2157.90	2023-09-03
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C132900-5g	6-Chloro-3-iodo-2-methylpyridine	249291-79-0	95%	5g	¥1218.90	2023-09-03
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